Cas no 6104-71-8 (N-Desmethylclozapine)

N-Desmethylclozapine is a major active metabolite of clozapine, an atypical antipsychotic agent. It exhibits partial agonism at dopamine D2 and serotonin 5-HT1A receptors, contributing to its pharmacological profile. This compound is of significant interest in neuropharmacology research due to its potential role in modulating cognitive and affective functions. Unlike clozapine, N-Desmethylclozapine demonstrates reduced affinity for muscarinic receptors, which may influence its side effect profile. It serves as a valuable reference standard in analytical studies, aiding in the quantification of clozapine metabolism. Researchers utilize this metabolite to investigate the pharmacokinetic and pharmacodynamic properties of clozapine and its derivatives.
N-Desmethylclozapine structure
N-Desmethylclozapine structure
Product Name:N-Desmethylclozapine
CAS No:6104-71-8
MF:C17H17ClN4
MW:312.797
CID:518506
PubChem ID:24893957
Update Time:2025-05-25

N-Desmethylclozapine Chemical and Physical Properties

Names and Identifiers

    • 5H-Dibenzo[b,e][1,4]diazepine,8-chloro-11-(1-piperazinyl)-
    • N-Desmethyl Clozapine
    • 3-chloro-6-piperazin-1-yl-5H-benzo[b][1,4]benzodiazepine
    • N-Desmethylclozapine solution
    • Norclozapine
    • BzATP triethylammonium salt
    • Demethylclozapine
    • Desmethylclozapine
    • N-Demethylclozapine
    • Normethylclozapine
    • 8-Chloro-11-piperazinyl-5H-dibenzo[b,e][1,4]diazepine
    • 8-Chloro-11-(1-piperazinyl)-5H-dibenzo[b,e][1,4]diazepine
    • ACP 104
    • N-Desmethylclozapine
    • 8-Chloro-11-(piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine
    • 3-chloro-6-piperazin-1-yl-11H-benzo[b][1,4]benzodiazepine
    • HMS3411P14
    • DTXSID0042616
    • GTPL333
    • DA-65998
    • CS-6103
    • HY-G0021
    • NSC_2820
    • NCGC00390290-01
    • 5H-Dibenzo[b,e][1,4]diazepine, 8-chloro-11-(1-piperazinyl)-
    • Norclozapine; Desmethylclozapine; Normethylclozapinee; ACP-104; ACP104; ACP 104
    • 6-chloro-10-(piperazin-1-yl)-2,9-diazatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,9,12,14-heptaene
    • 8-Chloro-11-(1-piperazinyl)-5H-dibenzo[B,E][1,4]diazepine; Clozapine Imp. C (EP); 8-Chloro-11-(piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine; Desmethylclozapine; Norclozapine; Clozapine Impurity C
    • CHEBI:92174
    • 8-chloro-11-piperazin-1-yl-5H-dibenzo(B,E)(1,4)diazepine
    • 5H-Dibenzo(b,e)(1,4)diazepine, 8-chloro-11-(1-piperazinyl)-
    • Norclozapine;Desmethylclozapine;Normethylclozapine
    • AKOS015961221
    • AC-13127
    • MFCD00210189
    • 3-chloro-6-piperazin-1-yl-5H-benzo[c][1,5]benzodiazepine
    • Desmethylclozapine (Norclozapine) 1.0 mg/ml in Methanol
    • CHEBI:64050
    • SR-01000597458-1
    • ACP-104
    • EN300-6732832
    • HMS3675P14
    • Tocris-1007
    • HMS3267M21
    • D5844
    • BDBM82478
    • BCP30683
    • SCHEMBL781423
    • NCGC00261133-01
    • Desmethylclozapine (Norclozapine)
    • Q5264612
    • N-Desmethylclozapine?
    • NCGC00024936-03
    • 8-Chloro-11-(1-piperazinyl)-5H-dibenzo[b,E][1,4]diazepine #
    • BRD-K10042277-001-02-7
    • 8-Chloro-11-piperazin-1-yl-5H-dibenzo[b,e][1,4]diazepine
    • SDCCGSBI-0633715.P001
    • HMS3261I18
    • 8-Chloro-11-(1-piperazinyl)-5H-dibenzo(b,e)(1,4)diazepine
    • CLOZAPINE IMPURITY C [USP IMPURITY]
    • LP00448
    • 1ST10290
    • Norclozapine (N-desmethylclozapine) (M2)
    • 8-Chloro-11-(1-piperazinyl)-5H-dibenzo[b,e]-[1,4]diazepine
    • NDMC
    • UNII-1I9001LWY8
    • BDBM50122054
    • Z2242153190
    • NS00010419
    • CHEMBL845
    • BRD-K10042277-001-04-3
    • (E)-8-chloro-11-(piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine
    • 1I9001LWY8
    • Clozapine-M nor
    • 6104-71-8
    • SR-01000597458
    • Tox21_500448
    • CCG-221752
    • NCGC00024936-02
    • NCGC00024936-01
    • NCGC00024936-06
    • LS-14564
    • BRD-K10042277-001-05-0
    • N-desmethyl-clozapine
    • CAS_2820
    • SCHEMBL678149
    • MDL: MFCD00210189
    • Inchi: InChI=1S/C17H17ClN4/c18-12-5-6-15-16(11-12)21-17(22-9-7-19-8-10-22)13-3-1-2-4-14(13)20-15/h1-6,11,19-20H,7-10H2
    • InChI Key: JNNOSTQEZICQQP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C(N=C(N3CCNCC3)C4=CC=CC=C4N2)=C1

Computed Properties

  • Exact Mass: 312.11400
  • Monoisotopic Mass: 312.1141743g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.8
  • Topological Polar Surface Area: 39.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 120-125°C
  • Boiling Point: 502.55 °C
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Refractive Index: 1.71
  • Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
  • PSA: 39.66000
  • LogP: 3.22080
  • Solubility: Not determined
  • Color/Form: 1.0 mg/mL in methanol
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-Desmethylclozapine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H332-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:3249
  • WGK Germany:3
  • Hazard Category Code: 20/22-36/37/38
  • Safety Instruction: S22-S36-S45
  • Hazardous Material Identification: Xn
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Risk Phrases:R20/22; R36/37/38
  • Packing Group:III
  • Safety Term:6.1(b)
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

N-Desmethylclozapine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Desmethylclozapine Pricemore >>

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N-Desmethylclozapine Production Method

N-Desmethylclozapine Suppliers

Amadis Chemical Company Limited
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(CAS:6104-71-8)N-Desmethylclozapine
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Quantity:25mg/50mg/100mg/5mg/10mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:18
Price ($):285.0/450.0/651.0/290.0/502.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:6104-71-8)N-Desmethylclozapine
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Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
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N-Desmethylclozapine Related Literature

Additional information on N-Desmethylclozapine

Recent Advances in the Study of N-Desmethylclozapine (CAS: 6104-71-8)

N-Desmethylclozapine (NDMC), a major metabolite of the atypical antipsychotic clozapine, has garnered significant attention in recent years due to its unique pharmacological properties and potential therapeutic applications. With the CAS number 6104-71-8, NDMC has been the subject of numerous studies exploring its role in neuropsychiatric disorders, receptor binding profiles, and mechanisms of action. This research brief synthesizes the latest findings on NDMC, providing a comprehensive overview of its current scientific and clinical relevance.

Recent studies have highlighted NDMC's dual activity as both a partial agonist at the dopamine D2 receptor and an agonist at the muscarinic M1 receptor. This dual mechanism is believed to contribute to its potential efficacy in treating schizophrenia, particularly in addressing cognitive deficits that are often resistant to traditional antipsychotics. A 2023 study published in Neuropsychopharmacology demonstrated that NDMC enhances cortical dopamine release and improves cognitive function in animal models, suggesting its promise as a cognitive enhancer in schizophrenia therapy.

In addition to its neuropsychiatric applications, NDMC has been investigated for its potential in treating other central nervous system disorders. A 2024 preclinical study in Molecular Psychiatry reported that NDMC exhibits neuroprotective effects in models of Parkinson's disease, possibly through its modulation of glutamatergic neurotransmission and reduction of oxidative stress. These findings open new avenues for repurposing NDMC in neurodegenerative diseases.

The pharmacokinetics and safety profile of NDMC have also been subjects of recent research. A meta-analysis published in Clinical Pharmacokinetics (2023) compared the metabolic pathways of clozapine and NDMC, emphasizing the importance of CYP1A2 and CYP3A4 enzymes in their biotransformation. This has implications for personalized medicine approaches in patients with genetic polymorphisms affecting these enzymes.

From a chemical perspective, advances in the synthesis of NDMC (6104-71-8) have been reported. A 2024 paper in Organic Process Research & Development described an improved synthetic route with higher yield and purity, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies considering NDMC as a standalone therapeutic agent.

In conclusion, current research on N-Desmethylclozapine (6104-71-8) continues to reveal its multifaceted pharmacological properties and therapeutic potential. While challenges remain in fully understanding its clinical applications and optimizing its therapeutic index, the accumulating evidence positions NDMC as a promising candidate for addressing unmet needs in neuropsychiatric and neurodegenerative disorders. Future research directions may focus on clinical trials evaluating NDMC as a monotherapy and further elucidating its molecular targets.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:6104-71-8)N-Desmethylclozapine
A904677
Purity:99%/99%/99%/99%/99%
Quantity:25mg/50mg/100mg/5mg/10mg
Price ($):285.0/450.0/651.0/290.0/502.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6104-71-8)N-Desmethylclozapine
LE12739
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email